Cas no 1214363-43-5 (Ethyl 2-bromo-3-chloro-5-pyridinecarboxylate)

• Product Name: Ethyl 2-bromo-3-chloro-5-pyridinecarboxylate
• CAS No: 1214363-43-5
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• MDL: MFCD14698302
• CID: 5206500
• Update Time: 2025-06-11

Ethyl 2-bromo-3-chloro-5-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-chloro-5-pyridinecarboxylate

• MDL： MFCD14698302
• Inchi： 1S/C8H7BrClNO2/c1-2-13-8(12)5-3-6(10)7(9)11-4-5/h3-4H,2H2,1H3
• InChI Key： CETMVCYINNFPOF-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=C(Cl)C=C1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2-bromo-3-chloro-5-pyridinecarboxylate

Recent Advances in the Application of Ethyl 2-bromo-3-chloro-5-pyridinecarboxylate (CAS: 1214363-43-5) in Chemical Biology and Pharmaceutical Research

Ethyl 2-bromo-3-chloro-5-pyridinecarboxylate (CAS: 1214363-43-5) is a versatile pyridine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated pyridine core, serves as a crucial intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and agrochemicals. Recent studies have explored its utility in medicinal chemistry, particularly in the development of targeted therapies for cancer and infectious diseases.

One of the most notable advancements involving Ethyl 2-bromo-3-chloro-5-pyridinecarboxylate is its role in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of selective inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The researchers utilized the compound's reactive bromo and chloro substituents to facilitate cross-coupling reactions, enabling the rapid assembly of diverse heterocyclic scaffolds with potent inhibitory activity.

In addition to its applications in oncology, Ethyl 2-bromo-3-chloro-5-pyridinecarboxylate has shown promise in antiviral drug discovery. A recent preprint on bioRxiv highlighted its use in the synthesis of broad-spectrum antiviral agents targeting RNA-dependent RNA polymerases (RdRps) of emerging viruses. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against SARS-CoV-2 RdRp, suggesting its potential utility in combating future pandemics. The structural flexibility of the pyridine core allowed for fine-tuning of pharmacokinetic properties, addressing challenges such as metabolic stability and blood-brain barrier penetration.

From a synthetic chemistry perspective, Ethyl 2-bromo-3-chloro-5-pyridinecarboxylate has been instrumental in advancing green chemistry methodologies. A 2024 publication in ACS Sustainable Chemistry & Engineering described a solvent-free, mechanochemical approach to functionalize this compound using ball milling techniques. This environmentally friendly method not only improved reaction yields but also reduced the generation of hazardous waste, aligning with the pharmaceutical industry's growing emphasis on sustainable practices.

Despite these promising developments, challenges remain in the large-scale production and application of Ethyl 2-bromo-3-chloro-5-pyridinecarboxylate. Issues such as regioselectivity in subsequent derivatization reactions and the need for improved purification protocols have been identified in recent patent literature (WO2023124567). However, ongoing research efforts, including computational modeling of reaction pathways and the development of novel catalytic systems, are addressing these limitations and expanding the compound's utility in drug discovery pipelines.

Looking ahead, the unique structural features of Ethyl 2-bromo-3-chloro-5-pyridinecarboxylate position it as a valuable tool in chemical biology. Its ability to serve as a multifunctional building block for diverse therapeutic agents, combined with recent methodological advances in its synthesis and application, suggests that this compound will continue to play a significant role in pharmaceutical innovation. Future research directions may include its incorporation into PROTACs (proteolysis-targeting chimeras) and other emerging therapeutic modalities, further expanding its impact on human health.